8-Fluoro-2-methylimidazo[1,2-a]pyridin-6-amine hydrochloride

• Molecular Formula: C8H9ClFN3
• Molecular Weight: 201.63 g/mol
• IUPAC Name: 8-fluoro-2-methylimidazo[1,2-a]pyridin-6-amine;hydrochloride
• InChI: InChI=1S/C8H8FN3.ClH/c1-5-3-12-4-6(10)2-7(9)8(12)11-5;/h2-4H,10H2,1H3;1H
• InChI Key: SPQKFZPMRYIWMX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C=C(C=C(C2=N1)F)N.Cl

Description

8-Fluoro-2-methylimidazo[1,2-a]pyridin-6-amine (hydrochloride) is a heterocyclic compound that belongs to the imidazo[1,2-a]pyridine class.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of imidazo[1,2-a]pyridine derivatives typically involves condensation reactions of α-bromocarbonyl compounds with 2-aminopyridine derivatives in neutral or weakly basic organic solvents at elevated temperatures . Other methods include multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions .

Industrial Production Methods: Industrial production of these compounds often employs solid support catalysts such as Al2O3 and TiCl4 to enhance reaction efficiency and yield .

Chemical Reactions Analysis

Types of Reactions: 8-Fluoro-2-methylimidazo[1,2-a]pyridin-6-amine (hydrochloride) can undergo various chemical reactions, including:

Reduction: Involves the addition of hydrogen or the removal of oxygen.

Substitution: Involves the replacement of one functional group with another.

Common Reagents and Conditions: Common reagents used in these reactions include transition metal catalysts, metal-free oxidants, and photocatalysts . Reaction conditions often involve elevated temperatures and specific solvents to facilitate the desired transformations.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield hydroxylated derivatives, while substitution reactions may produce various substituted imidazo[1,2-a]pyridine derivatives .

Scientific Research Applications

8-Fluoro-2-methylimidazo[1,2-a]pyridin-6-amine (hydrochloride) has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential as a bioactive compound with various biological activities.

Medicine: Investigated for its potential therapeutic applications, including antiviral, antibacterial, anticancer, and antituberculosis properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 8-fluoro-2-methylimidazo[1,2-a]pyridin-6-amine (hydrochloride) involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, such as inhibition of enzymes, modulation of receptor activity, and interference with cellular processes . The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

• 8-Methylimidazo[1,2-a]pyridin-6-amine hydrochloride
• Other imidazo[1,2-a]pyridine derivatives

Comparison: Compared to other similar compounds, 8-fluoro-2-methylimidazo[1,2-a]pyridin-6-amine (hydrochloride) is unique due to the presence of the fluorine atom at the 8-position and the methyl group at the 2-position.